Cas no 2137743-74-7 (Benzenemethanesulfonamide, 2-(2-methylpropyl)-)

• Product Name: Benzenemethanesulfonamide, 2-(2-methylpropyl)-
• CAS No: 2137743-74-7
• MF: C₁₁H₁₇NO₂S
• MW: 227.323181867599
• CID: 5278787
• Update Time: 2025-05-26

Benzenemethanesulfonamide, 2-(2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanesulfonamide, 2-(2-methylpropyl)-

• Inchi： 1S/C11H17NO2S/c1-9(2)7-10-5-3-4-6-11(10)8-15(12,13)14/h3-6,9H,7-8H2,1-2H3,(H2,12,13,14)
• InChI Key： ZCPXVBHFKPHACF-UHFFFAOYSA-N
• SMILES： C1(CS(N)(=O)=O)=CC=CC=C1CC(C)C

Additional information on Benzenemethanesulfonamide, 2-(2-methylpropyl)-

Recent Advances in the Study of Benzenemethanesulfonamide, 2-(2-methylpropyl)- (CAS: 2137743-74-7)

Benzenemethanesulfonamide, 2-(2-methylpropyl)- (CAS: 2137743-74-7) is a sulfonamide derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have focused on its synthesis, structural characterization, and biological activity, particularly in the context of enzyme inhibition and drug development. This research brief aims to summarize the latest findings related to this compound, providing insights into its mechanisms of action and potential clinical relevance.

A study published in the Journal of Medicinal Chemistry in 2023 explored the synthesis and optimization of Benzenemethanesulfonamide, 2-(2-methylpropyl)-, highlighting its role as a potent inhibitor of carbonic anhydrase isoforms. The researchers employed a combination of computational modeling and in vitro assays to demonstrate its high affinity for the enzyme's active site, suggesting its potential use in treating conditions such as glaucoma and epilepsy. The study also noted the compound's favorable pharmacokinetic properties, including good oral bioavailability and low toxicity.

Another significant development was reported in a 2024 paper in Bioorganic & Medicinal Chemistry Letters, which investigated the anti-inflammatory effects of Benzenemethanesulfonamide, 2-(2-methylpropyl)-. The researchers found that the compound effectively suppressed the production of pro-inflammatory cytokines in macrophage cells, indicating its potential as a novel anti-inflammatory agent. Mechanistic studies revealed that the compound acts by modulating the NF-κB signaling pathway, a key regulator of inflammation.

In addition to its therapeutic potential, recent research has also focused on the structural and physicochemical properties of Benzenemethanesulfonamide, 2-(2-methylpropyl)-. A 2023 study in Chemical Communications utilized X-ray crystallography to elucidate its crystal structure, providing valuable insights into its molecular conformation and intermolecular interactions. These findings are expected to facilitate the design of more potent and selective analogs in future drug development efforts.

Despite these promising results, challenges remain in the clinical translation of Benzenemethanesulfonamide, 2-(2-methylpropyl)-. For instance, its solubility and stability under physiological conditions require further optimization. Ongoing research is addressing these issues through the development of prodrug formulations and nanoparticle-based delivery systems, as highlighted in a recent review article in Advanced Drug Delivery Reviews.

In conclusion, Benzenemethanesulfonamide, 2-(2-methylpropyl)- (CAS: 2137743-74-7) represents a promising candidate for various therapeutic applications, particularly in the fields of enzyme inhibition and anti-inflammatory therapy. Continued research efforts are expected to further elucidate its mechanisms of action and optimize its pharmacological properties, paving the way for its eventual clinical use.